Cas no 2097958-56-8 (Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
• CAS No: 2097958-56-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5723892
• PubChem ID: 122239346
• Update Time: 2025-06-26

Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812340
• ethyl 6-(thiophen-3-ylmethyl)pyrimidine-4-carboxylate
• ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate
• F1967-8316
• 2097958-56-8
• Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate

• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)11-6-10(13-8-14-11)5-9-3-4-17-7-9/h3-4,6-8H,2,5H2,1H3
• InChI Key： BYZBZNBRBXGVSF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1C=C(C(=O)OCC)N=CN=1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.3Ų

Additional information on Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate

Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate (CAS No. 2097958-56-8): A Comprehensive Overview

Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate, identified by its CAS number 2097958-56-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate lies in its incorporation of a thiophen-3-yl moiety, which contributes to its distinctive chemical properties and biological interactions.

The Ethyl 6-[(thiophen-3-yl)methyl]pyrimidine-4-carboxylate molecule has garnered considerable attention in recent years due to its promising role as a scaffold in drug discovery. Pyrimidine derivatives are well-documented for their involvement in various biological pathways, including DNA synthesis, enzyme inhibition, and receptor binding. The presence of the thiophen-3-yl group enhances the compound's potential by introducing sulfur atoms, which are known to participate in various biochemical reactions and interactions. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

In the context of contemporary pharmaceutical research, Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate has been investigated for its potential applications in treating a range of diseases. One of the most compelling areas of research involves its use as an anti-cancer agent. The compound's ability to interact with specific enzymes and proteins involved in cancer cell proliferation has been a focal point of several studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision, facilitating the design of more effective derivatives.

The structural motif of Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate also suggests potential applications in antimicrobial and anti-inflammatory therapies. The thiophen-3-yl group is known to exhibit properties that can disrupt microbial cell membranes and inhibit inflammatory pathways. This dual functionality makes the compound a versatile candidate for developing novel therapeutic strategies against infectious diseases and chronic inflammatory conditions. Moreover, the ester group at the carboxylic acid position provides additional chemical handles for further modifications, allowing for the creation of libraries of derivatives with tailored biological activities.

The synthesis of Ethyl 6-[(thiophen-3-ylmethyl)]pyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex core structure efficiently. The use of modern spectroscopic techniques like NMR and mass spectrometry ensures high purity and structural confirmation of the final product. These synthetic advancements have not only improved the accessibility of Ethyl 6-[(thiophen-3-y...)methyl]pyrimidine but also paved the way for exploring other related pyrimidine derivatives.

The pharmacological evaluation of Ethyl 6-[(thiophen...)methyl]pyrimidine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its inhibitory effects on various enzymes relevant to cancer progression, such as kinases and proteases. These findings have been supported by cell-based assays that show reduced proliferation rates in cancer cell lines upon treatment with this compound. Additionally, preclinical studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for assessing its potential as a drug candidate.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has significantly accelerated the process of identifying promising candidates like Ethyl 6-[(thiophen...)methyl]pyrimidine. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes, thereby reducing the time and cost associated with traditional discovery methods. The combination of experimental data with computational predictions has led to more informed decisions regarding lead optimization and clinical development. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing pharmaceutical research.

The future prospects for Ethyl 6-[(thiophen...)methyl]pyrimidine are promising, with ongoing research aimed at enhancing its efficacy and safety profiles. Structural modifications aimed at improving binding affinity and reducing off-target effects are being explored through rational drug design principles. Additionally, novel delivery systems are being investigated to enhance bioavailability and targeted action. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 6-[(thiophene...)methyl]pyrimidine will play an increasingly important role in developing next-generation therapeutics.